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Compound of Interest

Compound Name: 5-(2-Oxopropyl)pyrrolidin-2-one

Cat. No.: B1422858

Essential Safety and Handling Guide for 5-(2-
Oxopropyl)pyrrolidin-2-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-

(2-Oxopropyl)pyrrolidin-2-one (CAS No. 1369104-14-2). Adherence to these procedures is
essential for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

5-(2-Oxopropyl)pyrrolidin-2-one is a chemical that requires careful handling due to its
potential health hazards. The Safety Data Sheet (SDS) indicates that it is harmful if swallowed,
in contact with skin, or inhaled. It can cause serious eye damage, may cause respiratory
irritation, and is suspected of causing cancer. Furthermore, prolonged or repeated exposure
may lead to organ damage.

Table 1: Summary of Hazards
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Hazard Statement GHS Classification

Harmful if swallowed, in contact with skin or if Acute toxicity, Oral (Category 4), Dermal
inhaled (Category 4), Inhalation (Category 4)
Causes serious eye damage Serious eye damage (Category 1)

] o Specific target organ toxicity — single exposure
May cause respiratory irritation

(Category 3)
Suspected of causing cancer Carcinogenicity (Category 2)
May cause damage to organs through Specific target organ toxicity — repeated
prolonged or repeated exposure exposure (Category 2)
Harmful to aquatic life Short-term (acute) aquatic hazard (Category 3)

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ] Wear protective gloves (e.g., nitrile rubber) and
Skin Protection _ '
a lab coat or other protective clothing.

_ _ Use only in a well-ventilated area or with a
Respiratory Protection _ _ , o
suitable respirator if ventilation is inadequate.

Operational and Disposal Plans

Handling and Storage:

o Ventilation: Always handle 5-(2-Oxopropyl)pyrrolidin-2-one in a well-ventilated area, such
as a chemical fume hood, to minimize inhalation exposure.

o Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using
this product. Wash hands and face thoroughly after handling.
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o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.

Emergency Procedures:

 In case of skin contact: Immediately remove contaminated clothing and wash the affected
area with soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

 If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.

« If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.
Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not let the product enter drains. While specific disposal methods for this
compound are not detailed, general principles for chemical waste management should be
followed. This typically involves collection in a designated, labeled waste container for disposal
by a licensed chemical waste management company.

Experimental Workflow

The following diagram outlines the standard workflow for handling 5-(2-Oxopropyl)pyrrolidin-
2-one in a laboratory setting.
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Workflow for Handling 5-(2-Oxopropyl)pyrrolidin-2-one
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Caption: Standard laboratory workflow for handling hazardous chemicals.
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 To cite this document: BenchChem. [Personal protective equipment for handling 5-(2-
Oxopropyl)pyrrolidin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422858#personal-protective-equipment-for-
handling-5-2-oxopropyl-pyrrolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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